Cas no 1861226-73-4 (Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate)

• Product Name: Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate
• CAS No: 1861226-73-4
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5705843
• PubChem ID: 131043376
• Update Time: 2025-10-29

Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1138804
• 1861226-73-4
• methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate
• 2H-Tetrazole-5-acetic acid, α,2-dimethyl-, methyl ester
• Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate

• Inchi： 1S/C6H10N4O2/c1-4(6(11)12-3)5-7-9-10(2)8-5/h4H,1-3H3
• InChI Key： AQCVOYOPAZXCAM-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1N=NN(C)N=1)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 290.5±42.0 °C(Predicted)
• pka: 1.26±0.10(Predicted)

Additional information on Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate

Introduction to Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate (CAS No. 1861226-73-4)

Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate, a compound with the chemical formula C₇H₁₂N₄O₂, is a derivative of tetrazole and has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound is characterized by the presence of a tetrazole ring and an ester functional group, which contribute to its reactivity and potential biological activity. The CAS number 1861226-73-4 uniquely identifies this molecule and distinguishes it from other compounds in the chemical database.

The tetrazole moiety is a heterocyclic compound consisting of four nitrogen atoms arranged in a ring structure. This motif is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design. In particular, the 2-methyl-2H-1,2,3,4-tetrazol-5-yl substituent in Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate adds to its complexity and potential utility. The methyl group at the 2-position of the tetrazole ring influences the electronic properties of the molecule, potentially affecting its interaction with biological targets.

The propanoate ester functionality at the 2-position of the molecule introduces another layer of reactivity. Ester groups are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. The combination of the tetrazole ring and the ester group in Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate suggests that this compound may exhibit a range of biological activities. For instance, tetrazole derivatives have been explored for their antimicrobial and anti-inflammatory properties.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The tetrazole scaffold, in particular, has been investigated for its potential as an anti-cancer agent. Studies have shown that tetrazole derivatives can inhibit the growth of various cancer cell lines by interfering with key cellular pathways. The presence of a methyl group on the tetrazole ring may further enhance these effects by modulating the electronic distribution within the molecule.

In addition to its potential anti-cancer applications, Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate may also have utility in other therapeutic areas. For example, the ester group could be hydrolyzed in vivo to release a carboxylic acid moiety, which could serve as a pharmacophore for drug-receptor interactions. This transformation could be particularly relevant in designing prodrugs that require metabolic activation to exert their therapeutic effects.

The synthesis of Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions between azides and alkynes, while the formation of the ester group can be achieved through esterification reactions. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid side products.

From a computational chemistry perspective, understanding the molecular interactions of Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate with biological targets is crucial for rational drug design. Molecular docking studies can provide insights into how this compound might bind to enzymes or receptors involved in disease pathways. Additionally, quantum mechanical calculations can help predict the electronic structure and reactivity of key functional groups within the molecule.

The pharmacokinetic properties of Methyl 2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)propanoate are also an important consideration for its potential therapeutic applications. Factors such as solubility, permeability across biological membranes (lipophilicity), and metabolic stability will influence how effectively this compound can reach its target site within an organism. Advances in computational methods have enabled researchers to predict these properties with increasing accuracy before conducting expensive experimental studies.

In conclusion，Methyl 2-(2-methyl-HETETETETETETETE)-propanoate (CAS No. 1861226--73--44) is a promising compound with unique structural features that make it attractive for pharmaceutical research。 Its combination of a tetraazole ring and an ester group offers multiple opportunities for biological activity。 Recent studies have highlighted its potential as an anti-cancer agent， but further research is needed to fully elucidate its therapeutic applications。 The synthesis， computational studies， and pharmacokinetic analysis of this compound will continue to be areas of active investigation， contributing to advancements in drug development。